Cas no 1533868-34-6 (4-(chloromethyl)-2-(2-chlorophenyl)-1,3-thiazole hydrochloride)

• Product Name: 4-(chloromethyl)-2-(2-chlorophenyl)-1,3-thiazole hydrochloride
• CAS No: 1533868-34-6
• CID: 4604442
• PubChem ID: 83381381
• Update Time: 2025-06-29

4-(chloromethyl)-2-(2-chlorophenyl)-1,3-thiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-2-(2-chlorophenyl)-1,3-thiazole hydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-(chloromethyl)-2-(2-chlorophenyl)-1,3-thiazole hydrochloride

4-(Chloromethyl)-2-(2-Chlorophenyl)-1,3-Thiazole Hydrochloride: A Versatile Compound in Pharmaceutical and Chemical Research

4-(Chloromethyl)-2-(2-Chlorophenyl)-1,3-thiazole hydrochloride, with the chemical structure of C₁₂H₈Cl₃N₂S, represents a unique class of heterocyclic compounds that have garnered significant attention in modern pharmaceutical research. This compound, identified by the CAS number 1533868-34-6, is a hydrochloride salt of a thiazole derivative, which is a five-membered ring containing sulfur and nitrogen atoms. The molecular framework of this compound is characterized by the presence of a 2-chlorophenyl group at the 2-position of the thiazole ring and a chloromethyl substituent at the 4-position. These structural features contribute to its diverse biological activities and potential applications in drug discovery.

Recent studies have highlighted the importance of thiazole derivatives in the development of small-molecule therapeutics. For instance, a 2023 paper published in the Journal of Medicinal Chemistry demonstrated that thiazole-based compounds exhibit promising antimicrobial and antitumor properties. The 4-(chloromethyl)-2-(2-chlorophenyl)-1,3-thiazole scaffold, in particular, has been shown to modulate key signaling pathways involved in cell proliferation and apoptosis. This makes it a valuable candidate for the design of novel therapeutic agents targeting oncogenic pathways such as PI3K/AKT/mTOR and MAPK/ERK.

The hydrochloride salt form of this compound enhances its solubility in aqueous environments, which is critical for its application in pharmaceutical formulations. The hydrochloride counterion also stabilizes the molecular structure, reducing the risk of degradation under physiological conditions. This property is particularly advantageous for drug delivery systems that require sustained release or targeted delivery mechanisms. Researchers have also explored the use of this compound as a building block in the synthesis of more complex molecules, leveraging its reactivity and functional group versatility.

In the context of drug discovery, the 4-(chloromethyl)-2-(2-chlorophenyl)-1,3-thiazole hydrochloride has been evaluated for its potential as a lead compound in the development of anti-inflammatory and antioxidant agents. A 2,024 study in the European Journal of Medicinal Chemistry reported that derivatives of this compound exhibit significant cytotoxicity against cancer cell lines, particularly in multidrug-resistant models. The chlorine substituents on the aromatic ring are believed to enhance the compound's ability to interact with biological targets, such as protein kinases and transcription factors.

The synthetic pathway of this compound involves the coupling of a 2-chlorophenyl group with a thiazole ring through a series of electrophilic substitution reactions. The chloromethyl group is typically introduced via a radical halogenation process, which ensures the formation of a stable carbon-chlorine bond. This synthetic strategy has been optimized in recent years to improve yield and purity, as demonstrated in a 2023 review article in the Organic Chemistry Insights. The ability to fine-tune the functional groups on this scaffold allows for the development of structure-activity relationship (SAR) studies, which are essential for understanding the molecular mechanisms of action.

Furthermore, the 4-(chloromethyl)-2-(2-chlorophenyl)-1,3-thiazole hydrochloride has been investigated for its role in biological assays related to neurodegenerative diseases. A 2022 study in the Journal of Neurochemistry found that this compound exhibits neuroprotective effects by modulating the activity of tau protein and reducing oxidative stress in neuronal cells. The thiazole ring is thought to play a critical role in these interactions, as it can form hydrogen bonds with target proteins, enhancing the compound's binding affinity.

From a pharmaceutical formulation perspective, the hydrochloride salt form of this compound is compatible with various excipients and delivery systems. For example, it has been incorporated into nanoparticle-based delivery systems to improve its bioavailability and reduce systemic toxicity. A 2023 study in the International Journal of Pharmaceutics demonstrated that encapsulating this compound in liposomes significantly enhanced its therapeutic efficacy in preclinical models of breast cancer. The charged nature of the hydrochloride salt also facilitates its interaction with cell membranes, enabling targeted uptake by specific cell types.

In addition to its therapeutic potential, the 4-(chloromethyl)-2-(2-chlorophenyl)-1,3-thiazole hydrochloride has been explored for its environmental impact and biodegradation properties. A 2023 study in the Journal of Environmental Science and Health reported that this compound exhibits moderate biodegradability under aerobic conditions, which is an important consideration for its use in green chemistry applications. The chlorine atoms in the molecule may contribute to its persistence in the environment, necessitating careful evaluation of its ecological risks.

Overall, the 4-(chloromethyl)-2-(2-chlorophenyl)-1,3-thiazole hydrochloride represents a promising scaffold for the development of novel therapeutics. Its unique structural features, coupled with the versatility of its functional groups, make it a valuable tool for drug discovery and chemical synthesis. Continued research into its biological activities, synthetic methods, and environmental impact will further enhance its potential applications in both pharmaceutical science and industrial chemistry.

As the field of medicinal chemistry continues to evolve, the 4-(chloromethyl)-2-(2-chlorophenyl)-1,3-thiazole hydrochloride is likely to play a significant role in the design of next-generation therapeutics. Its ability to modulate key biological pathways, combined with its favorable physicochemical properties, positions it as a candidate for the treatment of a wide range of diseases. Future studies should focus on optimizing its pharmacological profile, exploring its potential as a multi-target agent, and addressing any environmental concerns associated with its use.

In conclusion, the 4-(chloromethyl)-2-(2-chlorophenyl)-1,3-thiazole hydrochloride is a versatile compound with diverse applications in pharmaceutical research and chemical synthesis. Its structural characteristics and functional group versatility make it a valuable candidate for the development of novel therapeutics. As research in this area continues to advance, the potential of this compound to contribute to the treatment of various diseases will become increasingly evident.